Cas no 75167-21-4 (1-Piperazinecarboxylic acid, 4-(6-chloro-3-nitro-2-pyridinyl)-, ethyl ester)
75167-21-4 structure
Product Name:1-Piperazinecarboxylic acid, 4-(6-chloro-3-nitro-2-pyridinyl)-, ethyl ester
CAS No:75167-21-4
MF:C12H15ClN4O4
MW:314.724901437759
CID:539999
PubChem ID:13076363
Update Time:2025-04-19
1-Piperazinecarboxylic acid, 4-(6-chloro-3-nitro-2-pyridinyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylic acid, 4-(6-chloro-3-nitro-2-pyridinyl)-, ethyl ester
- ethyl 4-(6-chloro-3-nitropyridin-2-yl)piperazine-1-carboxylate
- 4-(6-chloro3-nitro-2-pyridinyl)-1-piperazinecarboxylic acid, ethyl ester
- DTXSID70517433
- SCHEMBL10964799
- 6-chloro-2-(4-ethoxycarbonyl-1-piperazinyl)-3-nitropyridine
- 75167-21-4
- 4-(6-chloro-3-nitro-2-pyridinyl)-1-piperazinecarboxylic acid, ethyl ester
- AKMFLNXSGUYKJX-UHFFFAOYSA-N
-
- Inchi: 1S/C12H15ClN4O4/c1-2-21-12(18)16-7-5-15(6-8-16)11-9(17(19)20)3-4-10(13)14-11/h3-4H,2,5-8H2,1H3
- InChI Key: AKMFLNXSGUYKJX-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=N1)N1CCN(C(=O)OCC)CC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 314.07800
- Monoisotopic Mass: 314.0781827g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 91.5Ų
Experimental Properties
- PSA: 91.49000
- LogP: 2.44780
1-Piperazinecarboxylic acid, 4-(6-chloro-3-nitro-2-pyridinyl)-, ethyl ester Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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